Cas no 219721-33-2 (14-Deoxy-12-hydroxyandrographolide)

• Product Name: 14-Deoxy-12-hydroxyandrographolide
• CAS No: 219721-33-2
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 837048
• PubChem ID: 38350572
• Update Time: 2025-09-23

14-Deoxy-12-hydroxyandrographolide Chemical and Physical Properties

Names and Identifiers

• 14-Deoxy-12-hydroxyandrographolide
• 14-Deoxy-12-hydroxyandrographoli
• 219721-33-2
• 4-[(1S)-2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one
• AKOS040762771
• FS-9338
• HY-N1492
• CS-0017037

• Inchi： 1S/C20H30O5/c1-12-4-5-16-19(2,8-6-17(23)20(16,3)11-21)14(12)10-15(22)13-7-9-25-18(13)24/h7,14-17,21-23H,1,4-6,8-11H2,2-3H3/t14-,15+,16+,17-,19+,20+/m1/s1
• InChI Key： KHQNSSJNIXVKMK-XWIHJEQYSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@H](C[C@@H](C3C(=O)OCC=3)O)C(=C)CC[C@@H]2[C@]1(C)CO

Computed Properties

• Exact Mass: 350.20900
• Monoisotopic Mass: 350.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 556.9±50.0 °C at 760 mmHg
• Flash Point: 195.4±23.6 °C
• PSA: 86.99000
• LogP: 1.96260
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

14-Deoxy-12-hydroxyandrographolide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones

Additional information on 14-Deoxy-12-hydroxyandrographolide

Exploring the Therapeutic Potential of 14-Deoxy-12-hydroxyandrographolide (CAS No. 219721-33-2): A Comprehensive Review

In recent years, the natural compound 14-Deoxy-12-hydroxyandrographolide (CAS No. 219721-33-2) has garnered significant attention in the fields of pharmacology and natural product research. Derived from Andrographis paniculata, a herb widely used in traditional medicine, this diterpenoid exhibits a range of bioactivities that make it a promising candidate for therapeutic applications. Researchers and health enthusiasts alike are increasingly searching for terms like "14-Deoxy-12-hydroxyandrographolide benefits", "CAS 219721-33-2 uses", and "natural anti-inflammatory compounds", reflecting growing interest in its potential.

The molecular structure of 14-Deoxy-12-hydroxyandrographolide features a unique diterpenoid skeleton with hydroxyl and lactone functional groups, which contribute to its biological activity. Studies have shown that this compound may modulate key inflammatory pathways, including NF-κB and MAPK signaling, making it relevant to current research trends focusing on "natural alternatives to synthetic anti-inflammatory drugs". With increasing consumer preference for plant-based therapeutics, this compound aligns perfectly with the demand for "herbal immunomodulators" and "phyto-derived bioactive molecules".

Recent investigations into 14-Deoxy-12-hydroxyandrographolide have explored its potential in managing respiratory conditions, a particularly relevant area given global health concerns. Search queries such as "natural compounds for respiratory health" and "plant-derived antiviral agents" demonstrate public interest in this application. The compound's ability to influence cytokine production suggests it may help maintain balanced immune responses, addressing the popular search topic of "immune system support supplements".

From a pharmacological perspective, the pharmacokinetic profile of 14-Deoxy-12-hydroxyandrographolide (CAS No. 219721-33-2) presents both opportunities and challenges. Its moderate bioavailability and metabolism pathways are frequently discussed in scientific literature, corresponding to search trends like "bioavailability enhancement of natural compounds" and "drug delivery systems for plant actives". These aspects are crucial for researchers investigating "herbal drug development" and "natural product formulation strategies".

Quality control and standardization of 14-Deoxy-12-hydroxyandrographolide preparations remain important considerations for both researchers and manufacturers. Analytical methods for its quantification, including HPLC and LC-MS techniques, are frequently searched topics ("HPLC analysis of andrographolides", "quality control of herbal extracts"). The compound's stability under various conditions is another area of interest, particularly for formulators looking to develop "stable herbal formulations" and "standardized botanical extracts".

Emerging research suggests potential applications of 14-Deoxy-12-hydroxyandrographolide in metabolic health, aligning with current public health priorities. Search terms like "natural compounds for glucose metabolism" and "plant-derived metabolic regulators" reflect this growing interest. Preliminary studies indicate the compound may influence adipocyte differentiation and lipid metabolism, making it relevant to discussions about "natural approaches to metabolic syndrome".

The safety profile of 14-Deoxy-12-hydroxyandrographolide (CAS No. 219721-33-2) has been evaluated in several preclinical studies, addressing common consumer concerns expressed through searches for "safety of andrographis compounds" and "toxicity of herbal constituents". While generally well-tolerated at therapeutic doses, these studies emphasize the importance of proper dosing, a crucial consideration for "evidence-based herbal medicine" and "rational phytotherapy" approaches.

Future research directions for 14-Deoxy-12-hydroxyandrographolide may focus on its potential synergistic effects with other bioactive compounds, a topic generating search interest as "herbal combination therapies" and "plant compound synergies". Additionally, exploration of its molecular targets could contribute to the growing field of "network pharmacology of natural products", an approach that aligns with modern systems biology perspectives on herbal medicine.

From an industrial perspective, sustainable sourcing of 14-Deoxy-12-hydroxyandrographolide addresses contemporary concerns about "ethical sourcing of medicinal plants" and "sustainable herbal ingredient production". Cultivation practices, extraction methods, and standardization protocols all influence the final product quality, making these topics relevant to both manufacturers and conscious consumers searching for "responsibly sourced herbal ingredients".

In conclusion, 14-Deoxy-12-hydroxyandrographolide (CAS No. 219721-33-2) represents an intriguing natural compound with diverse potential applications. Its study intersects with multiple current research trends and consumer interests, from "natural anti-inflammatory solutions" to "plant-based immune support". As research continues to elucidate its mechanisms and applications, this compound will likely remain an important subject in the evolving landscape of natural product research and development.